Cas no 1803744-72-0 (2-(Chloromethyl)-7-(methylthio)benzo[d]oxazole)

• Product Name: 2-(Chloromethyl)-7-(methylthio)benzo[d]oxazole
• CAS No: 1803744-72-0
• MF: C₉H₈ClNOS
• MW: 213.683919906616
• CID: 4816929
• Update Time: 2025-06-13

2-(Chloromethyl)-7-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-7-(methylthio)benzo[d]oxazole

• Inchi： 1S/C9H8ClNOS/c1-13-7-4-2-3-6-9(7)12-8(5-10)11-6/h2-4H,5H2,1H3
• InChI Key： BFJBCDMQQOBFON-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CC=C(C=2O1)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 2.7
• Topological Polar Surface Area: 51.3

Additional information on 2-(Chloromethyl)-7-(methylthio)benzo[d]oxazole

Introduction to 2-(Chloromethyl)-7-(methylthio)benzo[d]oxazole (CAS No. 1803744-72-0)

2-(Chloromethyl)-7-(methylthio)benzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1803744-72-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzo[d]oxazole class, a structural motif known for its broad spectrum of biological activities. The presence of both a chloromethyl group and a methylthio substituent in its molecular framework imparts unique reactivity and potential applications, particularly in the synthesis of bioactive molecules.

The benzo[d]oxazole core is a fused bicyclic system consisting of a benzene ring and an oxygen-containing heterocycle. This structural feature is widely recognized for its role in medicinal chemistry, often serving as a scaffold in the development of drugs targeting various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory agents. The chloromethyl group at the 2-position introduces electrophilicity, making the compound a valuable intermediate in nucleophilic substitution reactions, while the methylthio group at the 7-position contributes to electronic and steric effects that can modulate biological activity.

In recent years, there has been growing interest in developing novel derivatives of benzo[d]oxazole for their potential pharmacological properties. Researchers have been exploring modifications at different positions of the benzo[d]oxazole ring to optimize bioavailability, solubility, and target specificity. The compound 2-(Chloromethyl)-7-(methylthio)benzo[d]oxazole represents an intriguing starting point for such investigations due to its dual functionalization.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. The chloromethyl functionality can be readily converted into other reactive groups, such as alcohols or amines, through nucleophilic aromatic substitution or addition reactions. This versatility makes it particularly useful in constructing pharmacophores that interact with biological targets. Additionally, the methylthio group can participate in further chemical transformations, such as S-Nucleophilic reactions or metal-catalyzed cross-coupling reactions, enabling the introduction of additional substituents for fine-tuning biological activity.

Recent studies have highlighted the potential of benzo[d]oxazole derivatives as inhibitors of kinases and other enzymes involved in cancer progression. For instance, modifications at the 2- and 7-positions have been shown to enhance binding affinity to target proteins. The compound 2-(Chloromethyl)-7-(methylthio)benzo[d]oxazole could serve as a key intermediate in generating novel kinase inhibitors by allowing selective functionalization at these strategic positions. Such inhibitors are critical in targeted cancer therapies, offering alternatives to traditional chemotherapeutic agents with improved efficacy and reduced side effects.

Beyond oncology, this compound has shown promise in other therapeutic areas. For example, derivatives of benzo[d]oxazole have been investigated for their antimicrobial properties against resistant bacterial strains. The structural features of 2-(Chloromethyl)-7-(methylthio)benzo[d]oxazole, including the electron-withdrawing effect of the oxygen heterocycle and the electrophilic nature of the chloromethyl group, may contribute to interactions with bacterial enzymes or cell wall components. Further research is warranted to explore its efficacy against pathogens and to identify potential mechanisms of action.

The synthesis of 2-(Chloromethyl)-7-(methylthio)benzo[d]oxazole involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as 7-methoxybenzofuran or 2-amino-5-methoxybenzothiophene, key functional groups can be introduced through halogenation, thiolation, and methylation reactions. The regioselectivity of these transformations is influenced by the electronic distribution within the benzo[d]oxazole ring, making it possible to achieve precise modifications at desired positions.

In conclusion, 2-(Chloromethyl)-7-(methylthio)benzo[d]oxazole (CAS No. 1803744-72-0) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it valuable for developing novel bioactive molecules targeting various diseases. Ongoing studies are expected to uncover new applications for this compound and its derivatives, reinforcing its importance in medicinal chemistry.